Cas no 898433-16-4 (4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide
• CAS No: 898433-16-4
• MF: C₂₂H₂₁ClN₂O₂
• MW: 380.867344617844
• CID: 5482390
• Update Time: 2025-07-25

4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]benzamide
• 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide

• Inchi： 1S/C22H21ClN2O2/c23-19-9-7-17(8-10-19)22(26)24-14-20(21-6-3-13-27-21)25-12-11-16-4-1-2-5-18(16)15-25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key： YNQBCFSCRJLKMV-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide

Recent Advances in the Study of 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS: 898433-16-4)

The compound 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide (CAS: 898433-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure while preserving its core pharmacophore. These efforts have yielded derivatives with improved pharmacokinetic profiles, as evidenced by in vitro and in vivo studies.

The pharmacological activity of 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide has been investigated in the context of various disease models. Notably, the compound has demonstrated promising activity as a modulator of specific protein-protein interactions (PPIs) involved in cancer progression. In a recent study, the compound was shown to inhibit the interaction between key oncogenic proteins, leading to reduced tumor growth in preclinical models. These findings suggest its potential as a novel anticancer agent.

In addition to its anticancer properties, 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide has also been explored for its neuroprotective effects. Research indicates that the compound may act as a selective agonist or antagonist for certain neurotransmitter receptors, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Mechanistic studies have revealed its ability to modulate neuronal signaling pathways, although further validation is required to confirm these effects in clinical settings.

The safety and toxicity profile of 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide have been assessed in recent preclinical trials. Initial results indicate a favorable safety margin, with minimal off-target effects observed at therapeutic doses. However, long-term toxicity studies and detailed pharmacokinetic analyses are still needed to fully evaluate its suitability for human use. Researchers are also investigating the compound's potential for drug-drug interactions and its metabolic stability in different biological systems.

Looking ahead, the development of 4-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylbenzamide as a therapeutic agent will require collaborative efforts between chemists, biologists, and clinicians. Future research directions may include the design of more potent analogs, the exploration of combination therapies, and the initiation of early-phase clinical trials. The compound's unique structural and pharmacological attributes position it as a promising candidate for addressing unmet medical needs in oncology and neurology.